5-(furan-2-yl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-(5-hydroxy-3-thiophen-2-ylpentyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H18N2O4S/c20-8-6-12(16-4-2-10-24-16)5-7-18-17(21)13-11-15(23-19-13)14-3-1-9-22-14/h1-4,9-12,20H,5-8H2,(H,18,21)
• InChI Key: BLRSTAGDALBATM-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NCCC(CCO)C3=CC=CS3
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

5-(furan-2-yl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)isoxazole-3-carboxamide, also known as FIPI, is a small molecule inhibitor that has been studied extensively for its potential therapeutic applications. FIPI is a phospholipase D (PLD) inhibitor that has shown promise in treating a variety of diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

Antitumor and Cytotoxic Activities

Research has shown that derivatives similar to 5-(furan-2-yl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)isoxazole-3-carboxamide exhibit cytotoxic activity towards different cancer cell lines. For example, thiophenfurin, a related compound, demonstrated cytotoxic effects in vitro towards murine lymphocytic leukemia, human myelogenous leukemia, and human colon adenocarcinoma, among others. It also showed activity in vivo in mice inoculated with leukemia cells, indicating its potential as an antitumor agent Franchetti et al., 1995.

Antiprotozoal Activities

Compounds with structures related to this compound have been evaluated for their antiprotozoal properties. Dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, for instance, displayed significant in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting their potential in treating protozoal infections Ismail et al., 2004.

Antimicrobial and Antifungal Activities

Research into similar compounds has also highlighted their antimicrobial and antifungal potentials. For example, a study on dicationic 3,5-diphenylisoxazoles showed significant in vitro activity against Trypanosoma brucei rhodesiense, Plasmodium falciparum, and other pathogens, indicating their use as antimicrobial and antifungal agents Patrick et al., 2007.